N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(2-oxopyrimidin-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C11H11N3O3/c15-10(9-3-1-8-17-9)12-5-7-14-6-2-4-13-11(14)16/h1-4,6,8H,5,7H2,(H,12,15)
• InChI Key: NKQQXMVGIDJUDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)N=C1)CCNC(=O)C2=CC=CO2
• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol

Description

N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)furan-2-carboxamide, also known as OPEF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. OPEF is a heterocyclic compound that contains a furan ring and a pyrimidine ring, making it a unique molecule with diverse properties.

Scientific Research Applications

Antimicrobial Applications

• A study synthesized and evaluated the antimicrobial activity of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives, showing significant in vitro antibacterial and antimycobacterial activity against strains such as Escherichia coli, S. typhi, S. aureus, B. subtilis, M. tuberculosis, and M. avium. The research highlighted the importance of the substituted amido or imino side chain for antimicrobial activity, with certain compounds demonstrating potent effects and minimal toxicity (Chambhare et al., 2003).

Antiallergic Properties

• In another study, a series of furan-3-carboxamides exhibited potent antiallergic activity in animal models, inhibiting the actions of serotonin, histamine, and bradykinin significantly, indicating the potential of these compounds as novel antiallergic agents (Georgiev et al., 1987).

Antiprotozoal Activity

• Dicationic imidazo[1,2-a]pyridines, including derivatives with furan-2-yl groups, demonstrated strong DNA affinities and significant in vitro and in vivo activity against protozoal pathogens like T. b. rhodesiense and P. falciparum, suggesting their application as antiprotozoal agents (Ismail et al., 2004).

DNA-Binding Affinity

• A study focusing on 2,5-bis(4-guanylphenyl)furan, an analogue of the antitrypanosomal drug berenil, revealed its enhanced DNA-binding affinity due to direct hydrogen bond interactions with DNA. This property underlines the potential of furan-containing compounds in the development of minor groove binding drugs for DNA-related applications (Laughton et al., 1995).

Additional Insights

• Further research has expanded on the synthesis and biological evaluation of furan-fused heterocyclic compounds, indicating their broad spectrum of activity including antimicrobial and anticancer properties. This highlights the chemical versatility and potential therapeutic applications of compounds with the furan-2-carboxamide moiety (Ergun et al., 2014).